Cas no 1824223-33-7 (2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)-)

• Product Name: 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)-
• CAS No: 1824223-33-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD24493438
• CID: 5245889
• Update Time: 2025-06-03

2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)-

• MDL： MFCD24493438
• Inchi： 1S/C12H15NO/c1-2-4-9-5-3-6-10-11(13)7-8-14-12(9)10/h2-3,5-6,11H,1,4,7-8,13H2
• InChI Key： PFUPRERIESYYRG-UHFFFAOYSA-N
• SMILES： C1OC2=C(CC=C)C=CC=C2C(N)C1

Additional information on 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)-

Introduction to 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)- (CAS No. 1824223-33-7)

2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)-, identified by the Chemical Abstracts Service Number (CAS No.) 1824223-33-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative belongs to the benzopyran class, a scaffold frequently explored for its potential biological activities. The presence of an amine group at the 4-position and an allyl substituent at the 8-position introduces unique reactivity and functionalization possibilities, making it a valuable candidate for further chemical and biological investigation.

The molecular structure of 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)- consists of a fused benzene and pyran ring system, with the amine functionality contributing to its basic character. This structural motif is reminiscent of several natural products and pharmacologically active compounds, suggesting that it may exhibit similar biological properties. The allyl group at the 8-position provides a site for further chemical modification, enabling the synthesis of analogs with tailored biological activities.

In recent years, there has been a growing interest in benzopyran derivatives due to their reported pharmacological effects. These compounds have been investigated for their potential roles in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The amine group in 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)- is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity.

One of the most compelling aspects of this compound is its structural versatility. The benzopyran core can be modified at multiple positions to explore different biological activities. For instance, the substitution pattern at the 3 and 4 positions can influence the compound's solubility and metabolic stability. Additionally, the allyl group can undergo various chemical transformations, such as oxidation or reduction, to yield different functional groups that may alter biological properties.

Recent studies have begun to explore the pharmacological potential of 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)- and its derivatives. Preliminary in vitro assays have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For example, derivatives of benzopyran have been reported to interact with cyclooxygenase (COX) enzymes, which are key players in inflammation. The amine group's ability to form hydrogen bonds with hydrophobic pockets in these enzymes could enhance binding affinity.

The allyl substituent at the 8-position also presents opportunities for further functionalization. By introducing additional functional groups such as hydroxyl or carboxylic acid moieties via cross-coupling reactions like Suzuki or Heck couplings, researchers can generate novel derivatives with enhanced bioavailability or targeted tissue distribution. These modifications could improve the compound's pharmacokinetic properties and reduce off-target effects.

In addition to its potential as a lead compound for drug discovery, 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propen-1-yl)- may serve as a valuable tool for understanding structure-function relationships within benzopyran derivatives. By systematically varying substituents at different positions on the core scaffold and assessing changes in biological activity, researchers can gain insights into how structural features influence molecular recognition and efficacy.

The synthesis of 2H-1-Benzopyran-4-amine, 3,4-dihydro-8-(2-propenyl)- involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key steps typically include cyclization reactions to form the benzopyran core followed by functionalization at selected positions. Advances in synthetic methodologies have enabled more efficient and scalable production of these compounds using transition-metal catalysis or biocatalytic approaches.

The role of computational chemistry in studying 2H -1-Benzopyran -4 -amine ,3 ,4 -dihydro -8 -(2 -propen -1 -yl) - cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and affinity for potential biological targets before conducting expensive wet-lab experiments. This approach accelerates drug discovery by identifying promising candidates early in the process while minimizing resource expenditure.

Future directions for research on CAS No .18242 -23 -33 -7 include exploring its interactions with complex biological systems such as cell membranes or protein complexes involved in disease pathways . Additionally , investigating its potential use as an intermediate for synthesizing more complex molecules could open new avenues for therapeutic development .